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Compound of Interest

Compound Name: 3'-Hydroxy-Volkensiflavon

Cat. No.: B14076058

Get Quote

As a Senior Application Scientist, I recognize that handling novel or highly potent biologically

active compounds requires moving beyond basic, generalized safety data sheets. 3'-Hydroxy-
Volkensiflavon (CAS: 119459-71-1) is a naturally occurring dimeric flavonoid (biflavonoid)

isolated from Garcinia species[1][2]. In preclinical drug development, it is highly valued for its

ability to modulate critical cellular survival mechanisms, specifically targeting autophagy and

apoptosis pathways[1][3].

Because of its potent bioactivity and the specific organic solvents required for its reconstitution,

laboratory personnel must adopt rigorous, self-validating safety protocols. This guide provides

the causal reasoning behind every safety measure to ensure both operator protection and

experimental integrity.

Hazard Identification & The Causality of Risk
Before selecting Personal Protective Equipment (PPE), we must understand the mechanistic

hazards of the compound to build a self-validating safety system.

Biological Activity & Cytotoxicity: 3'-Hydroxy-Volkensiflavon induces apoptosis and

modulates autophagy via the inhibition of the PI3K/Akt/mTOR pathway and the activation of

caspase cascades[3][4]. Accidental systemic exposure—whether via inhalation of the fine
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powder or transdermal absorption—poses a genuine risk of off-target cytotoxicity to the

operator.

Solvent-Mediated Permeation: As a hydrophobic polyketide derivative, this compound

requires polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or ethanol for

reconstitution[2]. DMSO is a known penetration enhancer that rapidly crosses the epidermal

barrier, carrying dissolved solutes directly into the bloodstream. This chemical reality dictates

our strict hand-protection protocols[5][6].

Chemical & Physical Properties Matrix
Summarizing quantitative data to inform handling logistics:

Property Value
Operational & Safety
Implication

CAS Number 119459-71-1

Essential identifier for

Environmental Health & Safety

(EHS) logging and waste

disposal tracking[1].

Molecular Formula C30H20O11

High molecular weight (540.47

g/mol ); settles quickly but can

form highly irritating, inhalable

dust if disturbed[1].

Storage Temperature -20°C

Vials must be equilibrated to

room temperature before

opening to prevent

condensation, which

hydrolyzes and degrades the

compound[1].

Primary Targets Autophagy, Apoptosis

High biological potency

requires BSL-2 equivalent

chemical handling controls to

prevent accidental exposure[1]

[3].
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Personal Protective Equipment (PPE) Requirements
To establish a fail-safe environment, PPE must be selected based on the specific interaction

between the compound, the solvent, and the operator[5].

PPE Category Specification Scientific Rationale

Hand Protection
100% Nitrile Gloves (Double-

gloving recommended)

Latex is highly permeable to

DMSO. Nitrile provides

superior chemical resistance

against the solvent required for

biflavonoid reconstitution,

preventing transdermal

delivery of the compound[6].

Eye/Face Protection
ANSI Z87.1 Chemical Splash

Goggles

Protects against micro-

splashes during the pipetting

of DMSO solutions. Standard

safety glasses are insufficient

for liquid chemical handling[5].

Body Protection

100% Cotton Lab Coat

(Buttoned), Long Pants,

Closed-toe Shoes

Synthetic fabrics can melt or

react with certain solvents. A

fully buttoned coat minimizes

exposed dermal surface

area[5][6].

Respiratory Controls

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood

Primary engineering control.

Eliminates the need for an N95

respirator by capturing

aerosolized powder during the

weighing and transfer

process[5].

Mechanistic and Operational Visualizations
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3'-Hydroxy-Volkensiflavon
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Mechanistic pathway of 3'-Hydroxy-Volkensiflavon targeting autophagy and apoptosis.
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Initiate Handling Protocol

Transfer to Class II BSC / Fume Hood

Don PPE: Nitrile Gloves, Goggles, Lab Coat

Weigh & Reconstitute (e.g., in DMSO)

Spill Occurs?

Dry Spill: Dampen (No sweeping)

 Yes (Powder)

Wet Spill: Apply inert absorbent

 Yes (Solution)

Proceed with Assay

 No

Dispose as Hazardous Chemical Waste

 Post-experiment

Click to download full resolution via product page

Standard operating procedure and spill response logic for handling 3'-Hydroxy-
Volkensiflavon.

Experimental Protocols: Safe Handling & Reconstitution
This step-by-step methodology ensures compound integrity while eliminating exposure risks.
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Protocol 1: Reconstitution of 3'-Hydroxy-Volkensiflavon (10 mM Stock)

Thermal Equilibration: Transfer the vial from -20°C storage to a desiccator at room

temperature for 30 minutes. Causality: Opening a cold vial introduces atmospheric moisture,

which hydrolyzes the compound and alters its molarity.

Pre-Centrifugation: Briefly centrifuge the sealed vial at 3,000 x g for 5-10 seconds. Causality:

Dislodges any lyophilized powder adhered to the cap during transit, preventing

aerosolization upon opening.

Engineering Controls: Transfer the vial to a certified Class II BSC or Chemical Fume

Hood[5]. Don all required PPE (Nitrile gloves, goggles, lab coat).

Solvent Addition: Carefully uncap the vial. Add the calculated volume of sterile DMSO (e.g.,

~185 µL for 1 mg of powder to achieve a 10 mM stock).

Dissolution: Pipette the solution up and down gently. Critical: Do not vortex an unsealed

tube, as this generates micro-aerosols. If the compound resists dissolution, seal the tube and

sonicate in a water bath for 1-2 minutes.

Aliquot and Store: Divide the stock into 10-20 µL single-use aliquots in amber

microcentrifuge tubes (to prevent photodegradation) and store immediately at -80°C.

Spill Response & Disposal Plan
A spill involving a biologically active compound requires immediate, methodical action to

prevent cross-contamination and exposure.

Protocol 2: Hazardous Spill Cleanup

Isolate & Assess: Evacuate the immediate area. If the spill occurred outside a fume hood,

upgrade PPE to include an N95/P100 particulate respirator before re-entering to prevent

inhalation of the active dust[5].

Dry Spill Containment (Powder): Do not sweep or brush the powder, as this suspends

particles in the breathing zone. Instead, gently cover the spill with absorbent paper towels

lightly dampened with 70% ethanol or water.
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Wet Spill Containment (DMSO Solution): Surround and cover the liquid spill with an inert

chemical absorbent (e.g., vermiculite or sand).

Collection: Use a disposable plastic scraper to collect the dampened powder or saturated

absorbent. Place the material into a rigid, sealable hazardous waste container.

Decontamination: Wash the affected surface with a laboratory detergent solution, followed by

a 70% ethanol wipe. Causality: 3'-Hydroxy-Volkensiflavon is highly hydrophobic; water

alone will not remove residual chemical films.

Disposal: Label the container clearly as "Hazardous Chemical Waste: Contains 3'-Hydroxy-
Volkensiflavon (Biflavonoid) and DMSO." Transfer to your institution's Environmental Health

and Safety (EHS) department for incineration[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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